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Compound of Interest

Compound Name: 1,1-Diethoxynonane-d10

Cat. No.: B15561220

For Immediate Reference: Treat 1,1-Diethoxynonane-d10 as a flammable liquid and a
hazardous waste. Store in a tightly sealed, properly labeled container away from heat and
ignition sources. All disposal procedures must comply with local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 1,1-
Diethoxynonane-d10, catering to researchers, scientists, and drug development
professionals. Due to the absence of a specific Safety Data Sheet (SDS) for 1,1-
Diethoxynonane-d10, this guidance is based on information for the non-deuterated analogue,
1,1-Diethoxynonane, and the general properties of acetals. The deuteration at ten positions is
not expected to significantly alter the chemical's hazardous properties or disposal
requirements.

Pre-Disposal and Handling

Before beginning any disposal process, ensure you are wearing the appropriate Personal
Protective Equipment (PPE). This includes, but is not limited to:

o Chemical-resistant gloves (e.g., nitrile rubber)
o Safety glasses or goggles

o Alab coat
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Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any vapors.

Step-by-Step Disposal Procedure
e Collection:

o Collect waste 1,1-Diethoxynonane-d10 in a designated, leak-proof container made of a
compatible material (e.g., glass or polyethylene).

o The container must be clearly labeled with "Hazardous Waste," the full chemical name
("1,1-Diethoxynonane-d10"), and the associated hazards (e.g., "Flammable Liquid").

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

e Storage:
o Keep the waste container tightly sealed to prevent the escape of vapors.

o Store the container in a cool, dry, and well-ventilated area designated for hazardous waste
storage.

o Ensure the storage area is away from sources of heat, sparks, open flames, and
incompatible materials such as strong oxidizing agents and acids.

» Waste Manifest and Pickup:

o Follow your institution's specific procedures for hazardous waste disposal. This typically
involves completing a hazardous waste manifest form.

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup of the hazardous waste.

e Decontamination:

o Thoroughly decontaminate any labware that has come into contact with 1,1-
Diethoxynonane-d10 by rinsing with a suitable solvent (e.g., ethanol or acetone).
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o Collect the rinsate as hazardous waste and add it to your designated waste container.

Quantitative Data Summary

While a specific Safety Data Sheet for 1,1-Diethoxynonane-d10 is not available, the following
table summarizes relevant data for the non-deuterated compound and a related, shorter-chain

acetal.
. 1,1-Diethoxyethane
Property 1,1-Diethoxynonane
(Acetal)
Molecular Formula C13H2802 CeH1402
Molecular Weight 216.36 g/mol 118.17 g/mol
Reported as not meeting GHS
GHS Hazard Classification hazard criteria by 89 of 89 Flammable Liquid (Category 2)
companies to ECHA[1].
EPA Hazardous Waste L o
Not explicitly listed. D001 (Ignitability)
Number

Note: The GHS classification for 1,1-Diethoxynonane is based on aggregated data from
multiple reporters to the European Chemicals Agency (ECHA) and may not reflect all potential
hazards. Given that shorter-chain acetals are classified as flammable liquids, it is prudent to
handle 1,1-Diethoxynonane-d10 with the same precautions.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1,1-
Diethoxynonane-d10.
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Disposal Workflow for 1,1-Diethoxynonane-d10
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Caption: Disposal workflow for 1,1-Diethoxynonane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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